Cas no 165126-40-9 (Bicyclo[4.1.0]heptane-1-carbonylchloride)

• Product Name: Bicyclo[4.1.0]heptane-1-carbonylchloride
• CAS No: 165126-40-9
• MF: C₈H₁₁ClO
• MW: 158.625341653824
• CID: 110529
• PubChem ID: 15279161
• Update Time: 2025-04-18

Bicyclo[4.1.0]heptane-1-carbonylchloride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]heptane-1-carbonylchloride
• bicyclo[4.1.0]heptane-6-carbonyl chloride
• Bicyclo[4.1.0]heptane-1-carbonyl chloride (9CI)
• BICYCLO[4.1.0]HEPTANE-1-CARBONYL CHLORIDE
• SCHEMBL9011335
• 165126-40-9
• EN300-359809
• DTXSID80570933

• Inchi： 1S/C8H11ClO/c9-7(10)8-4-2-1-3-6(8)5-8/h6H,1-5H2
• InChI Key： YYIPVODXFTUUFK-UHFFFAOYSA-N
• SMILES： ClC(C12CCCCC1C2)=O

Computed Properties

• Exact Mass: 158.04993
• Monoisotopic Mass: 158.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives